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Compound of Interest

Compound Name: Biotin-16-UTP

Cat. No.: B15588703

Get Quote

This document provides comprehensive safety and logistical information for the handling of

Biotin-16-UTP, a biotin-labeled uridine triphosphate used for the enzymatic incorporation into

RNA. The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe and effective use in the laboratory.

Immediate Safety and Handling
Biotin-16-UTP is not classified as a hazardous substance; however, adherence to standard

laboratory safety protocols is essential to minimize risk.[1]

1.1 Personal Protective Equipment (PPE)

Proper attire in a laboratory setting includes full-length pants and closed-toe shoes.[2] The

minimum required PPE for handling Biotin-16-UTP is as follows:
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side-

shields (ANSI Z87.1 approved)

Protects against accidental

splashes and flying particles.

[1]

Hand Protection Disposable nitrile gloves

Provides protection against

incidental skin contact. Gloves

should be removed

immediately after contact with

the chemical.[1][3]

Body Protection Standard laboratory coat

Protects skin and personal

clothing from potential

contamination.[1][2]

1.2 First Aid Measures

In case of accidental exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water as a

precaution. Remove contact lenses if present

and easy to do so.[1]

Skin Contact
Wash off the affected area with soap and plenty

of water.[1]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[1]

1.3 Spill Response

In the event of a spill:
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Ensure adequate ventilation.

Wear full personal protective equipment, including safety goggles, gloves, and a lab coat.[1]

Absorb the solution with an inert, liquid-binding material (e.g., diatomite, universal binders).

[1]

Decontaminate the surface by scrubbing with alcohol.[1]

Dispose of the contaminated material according to the disposal plan outlined in Section 4.

Below is a logical diagram outlining the core safety and handling procedures for Biotin-16-
UTP.
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Core Safety and Handling Workflow for Biotin-16-UTP.
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Operational Plan: Storage and Properties
Proper storage is critical to maintain the stability and performance of Biotin-16-UTP. The

material is typically shipped on dry ice or gel packs and should be stored frozen immediately

upon receipt.[4][5]

2.1 Storage and Stability

Parameter Value Notes

Storage Temperature -15°C to -25°C
Consistent frozen storage is

required.[4][6]

Shelf Life 12 months
When stored at the

recommended temperature.[5]

Short-Term Stability Up to 1 week (cumulative)

Can be exposed to ambient

temperatures for short periods

without significant degradation.

[5]

Freeze/Thaw Cycles Avoid repeated cycles

Aliquoting the solution is

recommended to preserve

stability.

2.2 Physical and Chemical Properties

Property Value Source

Form
Clear, colorless to slightly

yellow solution
[5]

Concentration 10 mM - 11 mM [5][7]

pH 7.5 ±0.5 (in 10 mM Tris-HCl) [5]

Purity (HPLC) ≥95% [5][7]

Molecular Weight ~987.5 g/mol (Tetralithium salt) [8]

Molecular Formula C₃₂H₄₈N₇Na₄O₁₉P₃S [1]
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Experimental Protocol: RNA Labeling via In Vitro
Transcription
Biotin-16-UTP serves as a substrate for RNA polymerases (e.g., T7, SP6, T3) and is used to

generate biotin-labeled RNA probes for various applications like Northern blotting, in situ

hybridization, and microarray analysis.[4][7]

3.1 Materials Required

Linearized template DNA (1 µg) containing a T7, SP6, or T3 promoter

Biotin/NTP mixture (10x concentration: 10 mM ATP, 10 mM GTP, 10 mM CTP, 6.5 mM UTP,

3.5 mM Biotin-16-UTP)[6]

Transcription Buffer (10x)

T7, SP6, or T3 RNA Polymerase

RNase Inhibitor

Nuclease-free water

0.2 M EDTA (for reaction termination)

3.2 Step-by-Step Procedure

Thaw all reagents on ice. Briefly centrifuge vials before opening to collect contents at the

bottom.[5]

Assemble the following reaction mixture in a microcentrifuge tube on ice, adding components

in the specified order:[6]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15588703/docs?utm_src=pdf-body#essential-guide-to-handling-biotin-16-utp-safety-protocols-and-disposal
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/142/423/11388908910.pdf
https://file.medchemexpress.com/batch_PDF/HY-D1686B/Biotin-16-UTP-tetrasodium-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15588703/docs?utm_src=pdf-body#essential-guide-to-handling-biotin-16-utp-safety-protocols-and-disposal
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/biotin/uridines/nu-821-bio16-biotin-16-utp
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Volume (µL) Final Concentration

Nuclease-free water to 20 µL -

Transcription Buffer (10x) 2 µL 1x

Biotin/NTP Mixture (10x) 2 µL 1x

RNase Inhibitor 1 µL -

Linearized Template DNA X µL 1 µg

RNA Polymerase 2 µL -

| Total Volume | 20 µL | |

Mix the components gently and centrifuge briefly.

Incubate the reaction for 2 hours at 37°C.[6] For shorter transcripts (<300 nt), the incubation

time can be extended to 4-16 hours.

(Optional) To remove the DNA template, add DNase I and incubate for an additional 15

minutes at 37°C.[6]

Stop the reaction by adding 2 µL of 0.2 M EDTA.[6]

The biotin-labeled RNA probe is now ready for immediate use or can be stored in aliquots at

-15 to -25°C.[6]

The following diagram illustrates the experimental workflow for generating biotin-labeled RNA.
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Experimental workflow for in vitro RNA labeling with Biotin-16-UTP.
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Disposal Plan
As Biotin-16-UTP is a non-hazardous biochemical, its disposal should follow institutional

guidelines for non-hazardous laboratory waste.[1] The primary goal is to prevent environmental

release.

4.1 Waste Treatment and Disposal

Unused Product: For small, unused quantities of the Biotin-16-UTP solution, consult your

institution's guidelines. Many institutions permit the disposal of small volumes of non-

hazardous, water-soluble chemicals down the sanitary sewer, followed by flushing with a

large volume of water. Do not dispose of solutions in dumpsters or regular trash, as landfills

may not permit liquid waste.[5]

Contaminated Materials: Absorbents used for spill cleanup, contaminated gloves, and other

solid waste should be collected in a suitable, sealed container. This can typically be disposed

of with normal laboratory solid waste, provided it is not mixed with any hazardous materials.

[5]

Empty Containers: Empty Biotin-16-UTP vials should be rinsed with water. The rinsate can

be disposed of down the sanitary sewer.[4] After rinsing, deface or remove the label to

prevent misidentification and dispose of the container in the regular trash or designated lab

glass disposal box.[5]

Always consult and adhere to your institution's specific waste management policies and local

regulations. When in doubt, contact your Environmental Health and Safety (EHS) department

for guidance.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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